Cas no 626222-28-4 (3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine)

• Product Name: 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine
• CAS No: 626222-28-4
• MF: C₁₆H₁₃N₃S
• MW: 279.359521627426
• CID: 6553803
• Update Time: 2025-07-22

3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine
• 3-phenyl-6-(pyridin-2-ylmethylsulfanyl)pyridazine

• Inchi： 1S/C16H13N3S/c1-2-6-13(7-3-1)15-9-10-16(19-18-15)20-12-14-8-4-5-11-17-14/h1-11H,12H2
• InChI Key： IOLNTSWRRHTYGJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NN=C(SCC2=NC=CC=C2)C=C1

Additional information on 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine

Comprehensive Overview of 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine (CAS No. 626222-28-4)

The compound 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine (CAS No. 626222-28-4) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This pyridazine derivative combines a phenyl group and a pyridinylmethylsulfanyl moiety, making it a versatile scaffold for further chemical modifications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key reasons for the growing interest in 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine is its potential as a bioactive compound. The presence of both pyridazine and pyridine rings in its structure allows for strong interactions with biological targets, such as enzymes and receptors. This has led to its investigation in the context of anti-inflammatory and anticancer applications, aligning with current trends in precision medicine and targeted therapies. Users searching for "pyridazine-based drugs" or "heterocyclic compounds in medicine" will find this molecule particularly relevant.

From a synthetic chemistry perspective, CAS No. 626222-28-4 serves as an intermediate in the preparation of more complex molecules. Its sulfanyl linkage offers a reactive site for further functionalization, making it valuable in medicinal chemistry and material science. Recent studies have highlighted its utility in creating fluorescent probes and organic electronic materials, addressing the rising demand for advanced functional materials in optoelectronics and sensing technologies.

Environmental and green chemistry considerations are also driving research into 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine. Scientists are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly practices. Queries like "sustainable synthesis of heterocycles" or "green chemistry in drug development" resonate strongly with these developments.

In summary, 3-phenyl-6-{(pyridin-2-yl)methylsulfanyl}pyridazine (CAS No. 626222-28-4) represents a multifaceted compound with promising applications across multiple disciplines. Its structural versatility, combined with its potential in drug discovery and material innovation, ensures its continued relevance in scientific research. As the fields of precision medicine and sustainable chemistry evolve, this compound is poised to play an increasingly important role.